2-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)benzamide

• Molecular Formula: C11H11N3OS
• Molecular Weight: 233.29 g/mol
• IUPAC Name: 2-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)benzamide
• InChI: InChI=1S/C11H11N3OS/c1-7-5-3-4-6-9(7)10(15)13-11-12-8(2)14-16-11/h3-6H,1-2H3,(H,12,13,14,15)
• InChI Key: IRDMDFLWGCPZCA-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=NC(=NS2)C

Description

2-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)benzamide is a chemical compound with the molecular formula C11H11N3OS. It is a heterocyclic compound that has been studied for its potential applications in scientific research. This compound is synthesized using various methods and has shown promising results in different research fields.

Mechanism of Action

The mechanism of action of 2-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) which are involved in the inflammatory response. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)benzamide has shown to have various biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α) in animal models of inflammation. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)benzamide in lab experiments is its low toxicity and high purity. It has also shown good solubility in various solvents which makes it easy to use in different experimental setups. However, one of the limitations of using this compound is its limited stability in aqueous solutions. It also requires careful handling and storage to prevent degradation.

Future Directions

There are several future directions for the research on 2-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)benzamide. One of the potential applications is in the development of new anti-inflammatory drugs. It has also shown potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in different research fields. In addition, the development of new synthesis methods and modifications of the compound may lead to the discovery of new properties and applications.

Synthesis Methods

2-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)benzamide can be synthesized using different methods. One of the most common methods is the reaction of 2-amino-5-methylthiazole with 2-chloro-N-methylbenzamide in the presence of a base such as potassium carbonate. Another method involves the reaction of 2-amino-5-methylthiazole with 2-chloro-N-methylbenzamide in the presence of a palladium catalyst. Both methods have shown good yields and purity of the final product.

Scientific Research Applications

2-methyl-N-(3-methyl-1,2,4-thiadiazol-5-yl)benzamide has been studied for its potential applications in various scientific research fields. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, this compound has been used as a fluorescent probe for the detection of metal ions in biological samples.